Cas no 118806-78-3 (3-Benzyl-3-(p-methoxyphenyl)propionic Acid)

• Product Name: 3-Benzyl-3-(p-methoxyphenyl)propionic Acid
• CAS No: 118806-78-3
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 2893136
• Update Time: 2025-08-04

3-Benzyl-3-(p-methoxyphenyl)propionic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, β-(4-methoxyphenyl)-
• 3-Benzyl-3-(p-methoxyphenyl)propionic Acid

• Inchi： 1S/C17H18O3/c1-20-16-9-7-14(8-10-16)15(12-17(18)19)11-13-5-3-2-4-6-13/h2-10,15H,11-12H2,1H3,(H,18,19)
• InChI Key： VTGYDKYLSUAMTK-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1=CC=C(OC)C=C1)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 3-Benzyl-3-(p-methoxyphenyl)propionic Acid

3-Benzyl-3-(p-Methoxyphenyl)propionic Acid (CAS No. 118806-78-3): A Comprehensive Overview

3-Benzyl-3-(p-methoxyphenyl)propionic acid (CAS No. 118806-78-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzyl (4-methoxyphenyl)propionic acid, is characterized by its unique structural features, which include a benzyl group and a p-methoxyphenyl moiety attached to a propionic acid backbone. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 3-Benzyl-3-(p-methoxyphenyl)propionic acid is represented by the formula C₁₆H₁₆O₃. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its molecular weight is 260.29 g/mol, and it has a melting point of approximately 125-127°C.

In recent years, 3-Benzyl-3-(p-methoxyphenyl)propionic acid has been the subject of extensive research due to its potential as a lead compound for the development of novel therapeutic agents. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-Benzyl-3-(p-methoxyphenyl)propionic acid may have applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-Benzyl-3-(p-methoxyphenyl)propionic acid has also been investigated for its antioxidant properties. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative stress. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related conditions, including neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-Benzyl-3-(p-methoxyphenyl)propionic acid has been studied in various animal models. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life of approximately 4 hours in rats. These characteristics are advantageous for its potential use as an oral medication.

In addition to its therapeutic potential, 3-Benzyl-3-(p-methoxyphenyl)propionic acid has been explored for its use in chemical synthesis. The compound serves as an important intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Its versatility as a synthetic building block is attributed to the reactivity of its functional groups, particularly the carboxylic acid moiety.

The safety profile of 3-Benzyl-3-(p-methoxyphenyl)propionic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, 3-Benzyl-3-(p-methoxyphenyl)propionic acid (CAS No. 118806-78-3) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antioxidant properties make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and potential uses, highlighting its significance in the field of drug discovery.